Cas no 311346-77-7 (2(1H)-Quinoxalinone,7-fluoro-3-methyl-)

• Product Name: 2(1H)-Quinoxalinone,7-fluoro-3-methyl-
• CAS No: 311346-77-7
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 300711
• PubChem ID: 22136444
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,7-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,7-fluoro-3-methyl-
• 7-FFLUORO-3-METHYLQUINOXALIN-2(1H)-ONE
• 7-fluoro-3-methyl-1H-quinoxalin-2-one
• 2(1H)-Quinoxalinone,7-fluoro-3-methyl-(9CI)
• VMCMFKQRULNMJT-UHFFFAOYSA-N
• 311346-77-7
• SCHEMBL2178282
• 7-fluoro-3-methylquinoxalin-2(1H)-one

• Inchi： 1S/C9H7FN2O/c1-5-9(13)12-8-4-6(10)2-3-7(8)11-5/h2-4H,1H3,(H,12,13)
• InChI Key： VMCMFKQRULNMJT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C(C)=N2)=O

Computed Properties

• Exact Mass: 178.05431
• Monoisotopic Mass: 178.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines